Cas no 195971-46-1 ((3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid)

(3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid structure
195971-46-1 structure
Product Name:(3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid
CAS No:195971-46-1
MF:C41H64O14
MW:780.938474655151
CID:1387990
PubChem ID:177398
Update Time:2025-04-20

(3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

    • (3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid
    • DTXSID70941370
    • (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,9S,12aS,14aR,14bR)-8a-carboxy-9-hydroxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
    • beta-D-Glucopyranosiduronic acid, (3beta,22alpha-17-carboxy-22-hydroxy-28-norolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-
    • 195971-46-1
    • 22,28-Dihydroxy-28-oxoolean-12-en-3-yl 3-O-pentopyranosylhexopyranosiduronic acid
    • Scoparianoside A
    • Inchi: 1S/C41H64O14/c1-36(2)16-20-19-8-9-23-38(5)12-11-25(37(3,4)22(38)10-13-40(23,7)39(19,6)14-15-41(20,35(50)51)24(43)17-36)53-34-29(47)30(28(46)31(55-34)32(48)49)54-33-27(45)26(44)21(42)18-52-33/h8,20-31,33-34,42-47H,9-18H2,1-7H3,(H,48,49)(H,50,51)/t20-,21+,22-,23+,24-,25-,26-,27+,28-,29+,30-,31-,33-,34+,38-,39+,40+,41-/m0/s1
    • InChI Key: FOCJYVVPFHSVGZ-NETVJPFDSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)[C@H](CC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

  • Exact Mass: 780.42960671g/mol
  • Monoisotopic Mass: 780.42960671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 6
  • Complexity: 1550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 233Ų

(3beta,22alpha)-22,28-dihydroxy-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-beta-D-glucopyranosiduronic acid Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd